Cas no 3125-77-7 (Benzene,1,3-diisothiocyanato-)

Benzene,1,3-diisothiocyanato- structure
Benzene,1,3-diisothiocyanato- structure
Product Name:Benzene,1,3-diisothiocyanato-
CAS No:3125-77-7
MF:C8H4N2S2
MW:192.260758399963
MDL:MFCD01716878
CID:314853
PubChem ID:24880456
Update Time:2025-04-19

Benzene,1,3-diisothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-diisothiocyanato-
    • 1,3-diisothiocyanatobenzene
    • 1,3-PHENYLENE DIISOTHIOCYANATE
    • 1.3-Diisothiocyanato-benzol
    • Benzene,1,3-diisothiocyanato
    • ISOTHIOCYANIC ACID,m-PHENYLENE ESTER
    • m-Phenylendiisothiocyanat
    • m-Phenylendisenfoel
    • m-Phenylenediisothiocyanate
    • WLN: SCNR CNCS
    • NSC511743
    • NSC 511743
    • DTXSID90185178
    • 3125-77-7
    • J-018302
    • m-phenylene diisothiocyanate
    • ISOTHIOCYANIC ACID, m-PHENYLENE ESTER
    • 1 3-PHENYLENE DIISOTHIOCYANATE 97
    • BOLANQNHTGVOMY-UHFFFAOYSA-N
    • AB89859
    • Benzene, 1,3-diisothiocyanato-
    • AKOS015898416
    • BRN 2090352
    • CHEMBL3754345
    • SCHEMBL483888
    • 1,3-phenylenediisothiocyanate
    • NSC-511743
    • UNII-86M48KVG07
    • M-ISOTHIOCYANATOPHENYL ISOTHIOCYANATE
    • Benzene,3-diisothiocyanato-
    • 86M48KVG07
    • 1,3-Phenylene diisothiocyanate, 97%
    • Benzene, 1,3-diisothiocyanato-(9CI)
    • DTXCID00107669
    • 4-13-00-00089 (Beilstein Handbook Reference)
    • MDL: MFCD01716878
    • Inchi: 1S/C8H4N2S2/c11-5-9-7-2-1-3-8(4-7)10-6-12/h1-4H
    • InChI Key: BOLANQNHTGVOMY-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC=C(C=1)N=C=S

Computed Properties

  • Exact Mass: 191.98200
  • Monoisotopic Mass: 191.98159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 24.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3675 (rough estimate)
  • Melting Point: 56 °C (dec.) (lit.)
  • Boiling Point: 358.8°Cat760mmHg
  • Flash Point: 180.8°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 88.90000
  • LogP: 3.15520
  • Solubility: Not determined

Benzene,1,3-diisothiocyanato- Security Information

Benzene,1,3-diisothiocyanato- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzene,1,3-diisothiocyanato- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
568937-1G
Benzene,1,3-diisothiocyanato-
3125-77-7 97%
1G
¥2916.41 2022-02-24
Fluorochem
047540-1g
1,3-Phenylene diisothiocyanate
3125-77-7
1g
£222.00 2022-03-01
Fluorochem
047540-5g
1,3-Phenylene diisothiocyanate
3125-77-7
5g
£840.00 2022-03-01
Advanced ChemBlocks
O33634-1G
1,3-Phenylene diisothiocyanate
3125-77-7 97%
1G
$415 2023-09-15
Advanced ChemBlocks
O33634-5G
1,3-Phenylene diisothiocyanate
3125-77-7 97%
5G
$1,360 2023-09-15
Advanced ChemBlocks
O33634-25G
1,3-Phenylene diisothiocyanate
3125-77-7 97%
25G
$3,635 2023-09-15
1PlusChem
1P003E21-1g
1,3-Phenylene diisothiocyanate
3125-77-7
1g
$245.00 2025-02-19
1PlusChem
1P003E21-5g
1,3-Phenylene diisothiocyanate
3125-77-7
5g
$931.00 2025-02-19
A2B Chem LLC
AB57385-1g
1,3-Phenylene diisothiocyanate
3125-77-7
1g
$236.00 2024-04-20
A2B Chem LLC
AB57385-5g
1,3-Phenylene diisothiocyanate
3125-77-7
5g
$895.00 2024-04-20
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.